Cas no 1805552-90-2 (Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate)

Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure incorporates a difluoromethyl group, enhancing its metabolic stability and bioavailability, while the nitro and ester functionalities provide versatile reactivity for further derivatization. This compound serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its well-defined chemical properties and high purity make it suitable for precision applications in medicinal chemistry. The presence of fluorine atoms also contributes to improved lipophilicity, aiding in membrane permeability for potential drug candidates.

Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate structure

1805552-90-2 structure

Product Name:Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate

CAS No:1805552-90-2

MF:C₉H₈F₂N₂O₄

MW:246.167629241943

CID:4897353

Update Time:2025-08-04

Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate
- Inchi： 1S/C9H8F2N2O4/c1-4-3-12-8(13(15)16)6(9(14)17-2)5(4)7(10)11/h3,7H,1-2H3
- InChI Key： MYAVKICOLHCGKE-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OC)C([N+](=O)[O-])=NC=C1C)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 308
XLogP3: 1.9
Topological Polar Surface Area: 85

Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029018119-250mg	Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate	1805552-90-2	95%	250mg	$980.00	2022-04-01
Alichem	A029018119-500mg	Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate	1805552-90-2	95%	500mg	$1,600.75	2022-04-01
Alichem	A029018119-1g	Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate	1805552-90-2	95%	1g	$2,779.20	2022-04-01

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Additional information on Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate

Methyl 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate (CAS No. 1805552-90-2): An Overview

Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate (CAS No. 1805552-90-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate is particularly noteworthy. The presence of a difluoromethyl group and a nitro group on the pyridine ring imparts distinct chemical and biological properties to the molecule. These functional groups are known to influence the compound's reactivity, stability, and biological activity, making it an attractive candidate for further investigation in drug discovery.

Recent studies have focused on the synthesis and characterization of Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently synthesize this compound. For instance, a palladium-catalyzed coupling reaction has been reported to yield high purity and yield of the desired product. This method not only simplifies the synthetic route but also enhances the overall efficiency of the process.

In terms of its biological activity, Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate has shown promising results in various assays. Preliminary studies have indicated that this compound exhibits potent inhibitory effects against specific enzymes and receptors, which are implicated in several diseases. For example, it has been found to effectively inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Furthermore, the pharmacokinetic properties of Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate have been evaluated in preclinical models. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic applications. The compound's ability to cross biological membranes and reach target tissues efficiently is a significant advantage in drug development.

The safety profile of Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate has also been assessed through toxicological studies. These investigations have revealed that the compound exhibits low toxicity at therapeutic concentrations, further supporting its potential for clinical use. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, Methyl 4-(difluoromethyl)-5-methyl-2-nitropyridine-3-carboxylate (CAS No. 1805552-90-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with its favorable biological and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will undoubtedly uncover more about its potential applications and contribute to advancements in drug discovery.